Cas no 169750-56-5 (tert-butyl (4-methoxypyrrolidin-3-yl)carbamate)

tert-butyl (4-methoxypyrrolidin-3-yl)carbamate structure
169750-56-5 structure
Product Name:tert-butyl (4-methoxypyrrolidin-3-yl)carbamate
CAS No:169750-56-5
MF:C10H20N2O3
MW:216.277402877808
CID:2149108
PubChem ID:19691452
Update Time:2025-04-21

tert-butyl (4-methoxypyrrolidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (4-methoxypyrrolidin-3-yl)carbamate
    • tert-butyl N-[cis-4-methoxypyrrolidin-3-yl]carbamate
    • tert-butylN-[(3R,4S)-4-methoxypyrrolidin-3-yl]carbamate
    • tert-butyl(4-methoxypyrrolidin-3-yl)carbamate
    • SB20600
    • MFCD22399084
    • SB20601
    • Carbamic acid, (4-methoxy-3-pyrrolidinyl)-, 1,1-dimethylethyl ester
    • tert-butyl N-(4-methoxypyrrolidin-3-yl)carbamate
    • DB-298999
    • (3S,4R)-3-(Boc-amino)-4-methoxypyrrolidine
    • SY249980
    • EN300-7460900
    • 169750-56-5
    • SY236578
    • 128739-89-9
    • 128739-92-4
    • trans-3-(Boc-amino)-4-methoxypyrrolidine
    • MFCD22395440
    • SCHEMBL7495886
    • tert-Butyl (cis-4-methoxypyrrolidin-3-yl)carbamate
    • (3R,4R)-3-(Boc-amino)-4-methoxypyrrolidine
    • SB21921
    • SB21920
    • Inchi: 1S/C10H20N2O3/c1-10(2,3)15-9(13)12-7-5-11-6-8(7)14-4/h7-8,11H,5-6H2,1-4H3,(H,12,13)
    • InChI Key: PIGDOXPNNMFBNA-UHFFFAOYSA-N
    • SMILES: O(C)C1CNCC1NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 216.14739250Da
  • Monoisotopic Mass: 216.14739250Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 59.6Ų

tert-butyl (4-methoxypyrrolidin-3-yl)carbamate Pricemore >>

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